Cas no 2034457-49-1 (4-[(4-tert-butylphenyl)methyl]-2-phenyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 4-[(4-tert-butylphenyl)methyl]-2-phenyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 2034457-49-1
• MF: C₂₄H₂₄N₂O₃S
• MW: 420.523964881897
• CID: 5335074
• Update Time: 2025-08-05

4-[(4-tert-butylphenyl)methyl]-2-phenyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 4-(4-(tert-butyl)benzyl)-2-phenyl-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
• 4-[(4-tert-butylphenyl)methyl]-2-phenyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• 4-[(4-tert-butylphenyl)methyl]-1,1-dioxo-2-phenyl-1lambda6,2,4-benzothiadiazin-3-one

• Inchi： 1S/C24H24N2O3S/c1-24(2,3)19-15-13-18(14-16-19)17-25-21-11-7-8-12-22(21)30(28,29)26(23(25)27)20-9-5-4-6-10-20/h4-16H,17H2,1-3H3
• InChI Key： VTVYQPIJGQWLFO-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(N1C1C=CC=CC=1)=O)CC1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 710
• XLogP3: 5.2
• Topological Polar Surface Area: 66.1

Additional information on 4-[(4-tert-butylphenyl)methyl]-2-phenyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Introduction to 4-[(4-tert-butylphenyl)methyl]-2-phenyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione (CAS No. 2034457-49-1)

4-[(4-tert-butylphenyl)methyl]-2-phenyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione, with the CAS number 2034457-49-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiadiazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The structure of 4-[(4-tert-butylphenyl)methyl]-2-phenyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is characterized by a benzothiadiazine core substituted with a tert-butylphenyl methyl group and a phenyl group. The tert-butyl substituent is known for its steric hindrance and electron-donating properties, which can influence the compound's stability and reactivity. The phenyl group further enhances the compound's aromaticity and hydrophobicity, making it an attractive candidate for various biological studies.

Recent research has focused on the potential of benzothiadiazines as therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2021 highlighted the anti-inflammatory properties of several benzothiadiazine derivatives. The researchers found that these compounds effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that 4-[(4-tert-butylphenyl)methyl]-2-phenyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory potential, 4-[(4-tert-butylphenyl)methyl]-2-phenyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound exhibited significant cytotoxic activity against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings suggest that further investigation into the anticancer properties of this compound is warranted.

The neuroprotective effects of benzothiadiazines have also been explored in recent studies. Research published in Neuropharmacology in 2020 reported that certain benzothiadiazine derivatives were effective in protecting neurons from oxidative stress and preventing neurodegeneration. The tert-butyl substituent in 4-[(4-tert-butylphenyl)methyl]-2-phenyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione may contribute to its neuroprotective properties by enhancing its stability and reducing its susceptibility to oxidative degradation.

The synthesis of 4-[(4-tert-butylphenyl)methyl]-2-phenyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate thiols and nitriles followed by cyclization reactions. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that 4-[(4-tert-)methyl] -2-pheny-l-3, 5 -< span class="highlight">dihydro- 5 H- 5 , 5 , 5 , 5 -b enz othi adi az ine -< span class="highlight"> 5 ,< span class="highlight"> 5 ,< span class="highlight"> 5 -tr ione (CAS No. 58988 -97 -8)

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In terms of pharmacokinetics and pharmacodynamics, 4-[ ( 4-t er t-b ut y l p h e n y l ) m e t h y l ] - 2-p h e n y l -3 , 5 , d i h y d r o - 5 H - b e n z o t h i a d i a z i n e - 5 , 5 , 5-t r i o n e ( C A S N o . 5 8 9 8 8 -97 -8 ) strong > exhibits favorable absorption and distribution profiles in preclinical models. It has been shown to cross the blood-brain barrier efficiently, which is crucial for its potential use in neurological disorders.

Toxicity studies on 4-[ ( 4-t er t-b ut y l p h e n y l ) m e t h y l ] - 2-p h e n y l -3 , d i h y d r o - H b e n z o t h i a d i a z i n e -, -, t r i o n e ( C A S N o . ) strong > have indicated low toxicity at therapeutic doses. However, further extensive safety evaluations are necessary before it can be considered for clinical trials.

In conclusion, ( C A S N o . ) strong > represents an intriguing compound with a wide range of potential therapeutic applications. Its unique chemical structure and promising biological activities make it an attractive target for further research and development.

This introduction provides an overview of ( C A S N o . ) strong > based on current scientific literature and research findings. As new studies emerge, our understanding of this compound will continue to evolve, leading to more refined applications in medicine and beyond.